Ethyl 2-(2-chloroacetamido)-4-(4-chlorophenyl)thiophene-3-carboxylate
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Description
Ethyl 2-(2-chloroacetamido)-4-(4-chlorophenyl)thiophene-3-carboxylate is a useful research compound. Its molecular formula is C15H13Cl2NO3S and its molecular weight is 358.23. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Pathways and Characterization : Novel thiophene derivatives, including those related to ethyl 2-(2-chloroacetamido)-4-(4-chlorophenyl)thiophene-3-carboxylate, have been synthesized via heterocyclization and other chemical reactions. These compounds are characterized using spectroscopic techniques and elemental analysis, contributing to the development of dyes and other functional materials with specific properties, such as antibacterial efficacy when applied to textiles H. E. Gafer, E. Abdel‐Latif, 2011.
Advanced Synthesis Techniques : Research has explored the synthesis of poly substituted 3-aminothiophenes and related derivatives using one-pot protocols, highlighting the chemical versatility and potential for creating complex molecules with varied biological activities S. Chavan, R. Toche, V. Patil, Pankaj B. Aware, Poonam S. Patil, 2016.
Biological and Pharmacological Applications
Anticancer Activity : Studies have indicated that thiophene derivatives can serve as precursors for synthesizing new heterocycles with potent anticancer activity against specific human cancer cell lines, demonstrating the therapeutic potential of these compounds M. Abdel-Motaal, Asmaa L. Alanzy, M. Asem, 2020.
Antimicrobial Efficacy : The antimicrobial activity of novel thiophene disperse dyes and related compounds against various bacteria suggests their applicability in developing materials with inherent antibacterial properties, useful in medical textiles and other applications requiring sterility D. W. Rangnekar, R. W. Sabnis, 2007.
Material Science and Other Applications
Photochromic Systems and Optical Materials : Research into the synthesis of luminescent thiophenes and their applications in photochromic systems indicates potential uses in materials science, particularly for creating light-responsive materials with applications ranging from display technologies to sensors Jiun-Jie Shie, Shyh-Ming Yang, Chao-Tsen Chen, Jim-Min Fang, 2002.
Properties
IUPAC Name |
ethyl 2-[(2-chloroacetyl)amino]-4-(4-chlorophenyl)thiophene-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2NO3S/c1-2-21-15(20)13-11(9-3-5-10(17)6-4-9)8-22-14(13)18-12(19)7-16/h3-6,8H,2,7H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MKURTGDEXNMTRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(SC=C1C2=CC=C(C=C2)Cl)NC(=O)CCl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.